Journal Name:Plastics, Rubber and Composites
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Bio-inspired transparent MXene electrodes for flexible UV photodetectors†
Plastics, Rubber and Composites ( IF 0 ) Pub Date: 2020-04-14 , DOI: 10.1039/D0MH00394H
2D transition metal carbides (MXenes) have emerged as one of the representative materials for transparent electrodes of electronics, but it is still a challenge to achieve highly transparent and conductive MXene electrodes for flexible photodetectors due to the tradeoff between resistance and transmittance. Herein, we put forward a bio-inspired transparent MXene film with a high transmittance of about 90% and low sheet resistance value of around 3 Ω sq−1. Moreover, thanks to the presence of various surface terminal groups, the MXene electrode's work function is adjustable via different etching processes, and in conjunction with electrospun TiO2 films a semi-transparent UV photodetector is integrated. Furthermore, the electrode and the constructed photodetector both exhibit superb flexibility which can survive 1000 bending cycles. This work not only provides a novel pathway to simultaneously improve the transmittance and conductivity of transparent electrodes, but also is available for extensive applications of optoelectronics.
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Bio-memristors based on silk fibroin
Plastics, Rubber and Composites ( IF 0 ) Pub Date: 2021-09-30 , DOI: 10.1039/D1MH01433A
Bio-memristors constitute candidates for the next generation of non-volatile storage and bionic synapses due to their biocompatibility, environmental benignity, sustainability, flexibility, degradability, and impressive memristive performance. Silk fibroin (SF), a natural and abundant biomaterial with excellent mechanical, optical, electrical, and structure-adjustable properties as well as being easy to process, has been utilized and shown to have potential in the construction of bio-memristors. Here, we first summarize the fundamental mechanisms of bio-memristors based on SF. Then, the latest achievements and developments of pristine and composited SF-based memristors are highlighted, followed by the integration of memristive devices. Finally, the challenges and insights associated with SF-based bio-memristors are presented. Advances in SF-based bio-memristors will open new avenues in the design and integration of high-performance bio-integrated systems and facilitate their application in logic operations, complex circuits, and neural networks.
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Bio-photocapacitive tactile sensors as a touch-to-audio braille reader and solar capacitor†
Plastics, Rubber and Composites ( IF 0 ) Pub Date: 2019-11-25 , DOI: 10.1039/C9MH01798D
Human–machine interfaces in emerging smart-skin technologies tend to be focussed towards high-sensitivity tactile sensing primarily with visual/numerical feedback, and research on e-skin technologies for the visually impaired is sparse. Here we demonstrate a proof-of-concept six-pixel tactile sensor that converts touch stimuli based on braille codes into an auditory output, and which could potentially be miniaturized as an ‘energy-autonomous on-skin e-braille reader’ for the visually impaired. By applying the concepts of electric double layer capacitance and bio-photo capacitance, a self-powered sensor is constructed that generates electrical signals as large as 2 V by modulating a bio-electrochemical liquid bridge between electrodes of opposite wetting characteristics. The liquid bridge, composed of photosynthetic pigment–proteins with a redox electrolyte, both augments the sensory response and serves as a standalone solar-capacitor that can generate a photocurrent as high as 140 μA cm−2, and which displays a long discharge time of ∼20 min with just ∼3 min of photo charging.
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Bionic synthesis of a magnetic calcite skeletal structure through living foraminifera†
Plastics, Rubber and Composites ( IF 0 ) Pub Date: 2019-05-21 , DOI: 10.1039/C9MH00495E
This communication describes the bionic preparation of a composite material in which fluorescent magnetite nanoparticles are included within the calcitic skeletal structure of the foraminifer Amphistrigina lessoni. This research represents the first tailored experiment where a living calcifying organism is used to synthesize a CaCO3 composite, taking advantage of its control over the precipitation process, which has potentially no comparison with in vitro experiments.
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Bipolarons rule the short-range terahertz conductivity in electrochemically doped P3HT†
Plastics, Rubber and Composites ( IF 0 ) Pub Date: 2021-12-07 , DOI: 10.1039/D1MH01343B
Doping of organic semiconductor films enhances their conductivity for applications in organic electronics, thermoelectrics and bioelectronics. However, much remains to be learnt about the properties of the conductive charges in order to optimize the design of the materials. Electrochemical doping is not only the fundamental mechanism in organic electrochemical transistors (OECTs), used in biomedical sensors, but it also represents an ideal playground for fundamental studies. Benefits of investigating doping mechanisms via electrochemistry include controllable doping levels, reversibility and high achievable carrier densities. We introduced here a new technique, applying in situ terahertz (THz) spectroscopy directly to an electrochemically doped polymer in combination with spectro-electrochemistry and chronoamperometry. We evaluate the intrinsic short-range transport properties of the polymer (without the effects of long-range disorder, grain boundaries and contacts), while precisely tuning the doping level via the applied oxidation voltage. Analysis of the complex THz conductivity reveals both the mobility and density of the charges. We find that polarons and bipolarons need to co-exist in an optimal ratio to reach high THz conductivity (∼300 S cm−1) and mobility (∼7 cm2 V−1 s−1) of P3HT in aqueous KPF6 electrolyte. In this regime, charge mobility increases and a high fraction of injected charges (up to 25%) participates in the transport via mixed-valence hopping. We also show significantly higher conductivity in electrochemically doped P3HT with respect to co-processed molecularly doped films at a similar doping level, which suffer from low mobility. Efficient molecular doping should therefore aim for reduced disorder, high doping levels and backbones that favour bipolaron formation.
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Boron containing metal–organic framework for highly selective photocatalytic production of H2O2 by promoting two-electron O2 reduction†
Plastics, Rubber and Composites ( IF 0 ) Pub Date: 2021-09-02 , DOI: 10.1039/D1MH00869B
A zirconium-based metal–organic framework containing boron (UiO-66-B) is prepared, which displays efficient photocatalytic H2O2 production. The H2O2 evolution rate is about 1002 μmol g−1 h−1, much higher than that of most known photocatalysts. Pristine UiO-66 displays a much lower activity (314 μmol g−1 h−1) under the same conditions, suggesting the significant role of boron. Both theoretical calculations and the combined experimental results verify the above conclusion, and the role of boron is ascribed to the following aspects: (1) enhanced O2 adsorption, (2) highly selective proton-coupled two-electron transfer, (3) faster carrier separation and surface charge transfer, and (4) faster generation but slower decomposition rates of H2O2. This work highlights key factors in the two-electron O2 reduction reaction (ORR), presents a deeper understanding of the role of boron in enhancing H2O2 production, and provides a new strategy for designing photocatalysts with excellent H2O2 evolution efficiency.
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Plastics, Rubber and Composites ( IF 0 ) Pub Date: 2021-05-11 , DOI: 10.1039/D1MH90028E
A graphical abstract is available for this content
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Plastics, Rubber and Composites ( IF 0 ) Pub Date: 2021-08-02 , DOI: 10.1039/D1MH90046C
A graphical abstract is available for this content
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A cephalopod-inspired mechanoluminescence material with skin-like self-healing and sensing properties†
Plastics, Rubber and Composites ( IF 0 ) Pub Date: 2019-01-28 , DOI: 10.1039/C8MH01624K
Animal skins possess multiple fascinating functions for acclimatization and survival, including displaying colorful patterns, wound healing and detecting various stimuli. Although tremendous progress in skin-mimicking materials has been achieved, it remains a great challenge for them to integrate these attractive properties into one single material system. Here, inspired by the cephalopod skin, we describe a mechanoluminescence material with skin-like self-healing and sensing properties based on nanostructured self-healable supramolecular elastomer composites. The resulting multifunctional material exhibits polychrome fluorescence and dazzling patterns under stretching, and is capable of sensing environmental variations including stress and humidity. Besides, benefiting from the excellent self-healing properties of the supramolecular elastomer matrix with synergistic interactions of dynamic-covalent and hydrogen bonds, this material can self-recover both strain-responsive fluorescence and sensing ability at ambient temperature after break. This bio-inspired multifunctional material demonstrates great potential for applications in future optoelectronics, encryption devices, electronic skins and intelligent robot fields.
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A class of Pb-free double perovskite halide semiconductors with intrinsic ferromagnetism, large spin splitting and high Curie temperature†
Plastics, Rubber and Composites ( IF 0 ) Pub Date: 2018-07-24 , DOI: 10.1039/C8MH00590G
Room-temperature ferromagnetic (FM) semiconductors are of vital importance for realizing advanced spintronic devices. The recent discovery of diluted ferromagnetism in Mn-doped CH3NH3PbI3 suggests hopes for developing halide perovskite based spintronics. However, the measured Curie temperature was usually below 15 K, which severely prohibits the Mn-doped CH3NH3PbI3 from being applied in room-temperature applications. In this work, instead of using the usual doping strategy, we present a new class of Pb-free FM halide semiconductors with double perovskite structures (Cs2GeMX6, transition metal M = V, Mn or Ni; X = Cl, Br or I), which possess spin splitting in a broad range of 0.06–1.00 eV and ultrahigh Curie temperature of 490–800 K. Furthermore, the Curie temperature can still be higher than room temperature under the lattice expansion effect. These excellent intrinsic properties are because of the large number of nearest neighboring magnetic ions and strong exchange coupling between the M 3d and GeX6 σs–p* orbitals. Our designed Pb-free FM halide semiconductors with double perovskite structures can be envisaged to develop into other highly dynamic research fields with vast implications for high-performance spin optoelectronics and spintronics.
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